2,6-difluorobenzyl 4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide

• Molecular Formula: C20H14F2N4S
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 3-[5-[(2,6-difluorophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C20H14F2N4S/c21-17-9-4-10-18(22)16(17)13-27-20-25-24-19(14-6-5-11-23-12-14)26(20)15-7-2-1-3-8-15/h1-12H,13H2
• InChI Key: SYXUNISZGBAHRX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC3=C(C=CC=C3F)F)C4=CN=CC=C4

Description

2,6-difluorobenzyl 4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a triazole derivative that exhibits unique properties, and its synthesis method, mechanism of action, and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 2,6-difluorobenzyl 4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide involves the inhibition of tubulin polymerization, which is essential for the formation of microtubules. Microtubules are critical components of the cytoskeleton, and their disruption leads to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,6-difluorobenzyl 4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide have been extensively studied. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells, which are essential processes involved in cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2,6-difluorobenzyl 4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide in lab experiments is its potent anticancer activity. This compound has been shown to exhibit activity against various cancer cell lines, making it a promising candidate for further development as an anticancer agent. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which needs to be carefully evaluated.

Future Directions

There are several future directions for the research on 2,6-difluorobenzyl 4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide. One of the significant areas of research is the development of new derivatives of this compound that exhibit improved anticancer activity and reduced toxicity. Another area of research is the evaluation of the potential of this compound as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the development of new methods for the synthesis of this compound and its derivatives is an area of ongoing research.
In conclusion, 2,6-difluorobenzyl 4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide is a promising compound with potential applications in various areas of scientific research. Its synthesis method, mechanism of action, and biochemical and physiological effects have been extensively studied, and it exhibits potent anticancer activity. Further research is needed to explore its potential as a therapeutic agent for other diseases and to develop new derivatives with improved activity and reduced toxicity.

Synthesis Methods

The synthesis of 2,6-difluorobenzyl 4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide involves the reaction of 2,6-difluorobenzyl chloride with 4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazole-3-thiol in the presence of a base. The reaction takes place under mild conditions, and the yield of the product is high.

Scientific Research Applications

2,6-difluorobenzyl 4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide has been extensively studied for its potential applications in various areas of scientific research. One of the significant applications of this compound is in the field of medicinal chemistry, where it has been tested for its potential as an anticancer agent. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.